3-fluoro-4-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C12H12FNO3S2/c1-17-12-3-2-10(6-11(12)13)19(15,16)14-7-9-4-5-18-8-9/h2-6,8,14H,7H2,1H3
• InChI Key: OCVPBRHTXZCFJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CSC=C2)F
• Molecular Formula: C12H12FNO3S2
• Molecular Weight: 301.4 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include other identifiers like CAS number, ChemSpider ID, and more.

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include its reactivity with different reagents, its behavior under various conditions, and the products it forms.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, stability, and reactivity. These properties can be determined through various experimental techniques.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in suzuki–miyaura coupling reactions, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The targets in these reactions are typically carbon atoms in organic groups .

Mode of Action

In suzuki–miyaura coupling reactions, two key processes occur: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond with formally electrophilic organic groups . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

In the context of suzuki–miyaura coupling reactions, the compound could be involved in the creation of new carbon-carbon bonds, affecting the structure of organic molecules .

Pharmacokinetics

Similar compounds are known to be stable and readily prepared, suggesting potential bioavailability .

Result of Action

The compound’s potential involvement in suzuki–miyaura coupling reactions suggests it may contribute to the formation of new carbon-carbon bonds in organic molecules .

Action Environment

Suzuki–miyaura coupling reactions, in which similar compounds are involved, are known for their mild and functional group tolerant reaction conditions .

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluoro-4-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide in laboratory experiments include its versatility, its low cost, and its ability to act as a catalyst for the formation of new bonds. Additionally, this compound is relatively stable and can be stored for extended periods of time. The main limitation of this compound is its lack of availability, as it is not widely available in many countries.

Future Directions

The future directions for the use of 3-fluoro-4-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide include its potential applications in the field of medicinal chemistry and biochemistry. Additionally, this compound could be used in research studies involving the synthesis of catalysts and other materials for use in industrial processes. Additionally, this compound could be used in research studies involving the synthesis of novel organic molecules, as well as in the synthesis of pharmaceuticals and other useful compounds. Finally, this compound could be used in research studies involving the synthesis of materials for use in nanotechnology.

Synthesis Methods

3-fluoro-4-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide can be synthesized using a variety of methods, such as the Wittig reaction, the Stille reaction, and the Buchwald-Hartwig reaction. The Wittig reaction is a powerful method for the formation of carbon-carbon bonds, and it can be used to synthesize this compound. The Stille reaction is another useful method for the synthesis of this compound, and it involves the use of palladium catalysts. The Buchwald-Hartwig reaction is a useful method for the synthesis of this compound, and it involves the use of a palladium catalyst and a base.

Scientific Research Applications

3-fluoro-4-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide has been studied for its potential applications in the field of synthetic organic chemistry. It has been used in a variety of research studies, including the synthesis of novel organic molecules, as well as in the synthesis of pharmaceuticals and other useful compounds. Additionally, this compound has been used in research studies involving the synthesis of catalysts and other materials for use in industrial processes.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. Material safety data sheets (MSDS) often provide this information.